Cas no 81911-36-6 (Benzeneacetic acid,4-(chlorocarbonyl)-)

• Product Name: Benzeneacetic acid,4-(chlorocarbonyl)-
• CAS No: 81911-36-6
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 708217
• PubChem ID: 20464134
• Update Time: 2025-04-19

Benzeneacetic acid,4-(chlorocarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-(chlorocarbonyl)-
• 2-(4-carbonochloridoylphenyl)acetic acid
• Benzeneacetic acid, 4-(chlorocarbonyl)- (9CI)
• DTXSID40607512
• Benzeneacetic acid,4-(chlorocarbonyl)-(9ci)
• 4-caboxymethylbenzoyl chloride
• SCHEMBL3182472
• 81911-36-6
• JGVPWKIYGAVSEA-UHFFFAOYSA-N
• [4-(Chlorocarbonyl)phenyl]acetic acid

• Inchi： 1S/C9H7ClO3/c10-9(13)7-3-1-6(2-4-7)5-8(11)12/h1-4H,5H2,(H,11,12)
• InChI Key： JGVPWKIYGAVSEA-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 198.0083718g/mol
• Monoisotopic Mass: 198.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives